![molecular formula C27H28N2O4 B247897 2-(Biphenyl-4-yloxy)-1-{4-[(4-methylphenoxy)acetyl]piperazin-1-yl}ethanone](/img/structure/B247897.png)
2-(Biphenyl-4-yloxy)-1-{4-[(4-methylphenoxy)acetyl]piperazin-1-yl}ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(Biphenyl-4-yloxy)-1-{4-[(4-methylphenoxy)acetyl]piperazin-1-yl}ethanone, also known as BPPB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The exact mechanism of action of 2-(Biphenyl-4-yloxy)-1-{4-[(4-methylphenoxy)acetyl]piperazin-1-yl}ethanone is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. It has also been shown to activate the GABA-A receptor, which is involved in the regulation of neuronal activity.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects in various studies. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. This compound has also been shown to have anticonvulsant effects in animal models of epilepsy. In addition, this compound has been shown to have anxiolytic effects, suggesting its potential application in the treatment of anxiety disorders.
Advantages and Limitations for Lab Experiments
2-(Biphenyl-4-yloxy)-1-{4-[(4-methylphenoxy)acetyl]piperazin-1-yl}ethanone has several advantages for lab experiments, including its relatively simple synthesis method and its ability to modulate multiple signaling pathways in the body. However, it also has some limitations, including its low solubility in water and its potential toxicity at high doses.
Future Directions
There are several future directions for the study of 2-(Biphenyl-4-yloxy)-1-{4-[(4-methylphenoxy)acetyl]piperazin-1-yl}ethanone. One potential direction is the development of new drugs based on the structure of this compound. Another direction is the investigation of the potential applications of this compound in the treatment of various diseases, such as arthritis, epilepsy, and anxiety disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.
Synthesis Methods
2-(Biphenyl-4-yloxy)-1-{4-[(4-methylphenoxy)acetyl]piperazin-1-yl}ethanone can be synthesized through a multi-step process involving the reaction of 4-bromobiphenyl with 4-(4-methylphenoxy)acetyl-1-piperazinecarboxylic acid, followed by the addition of 2-bromo-1-(4-methylphenoxy)ethanone. The final product is obtained through purification and isolation steps.
Scientific Research Applications
2-(Biphenyl-4-yloxy)-1-{4-[(4-methylphenoxy)acetyl]piperazin-1-yl}ethanone has been studied extensively for its potential applications in various fields, including medicinal chemistry, drug discovery, and materials science. It has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant properties, making it a promising candidate for the development of new drugs. This compound has also been used in the synthesis of novel materials, such as liquid crystals and polymers.
properties
Molecular Formula |
C27H28N2O4 |
---|---|
Molecular Weight |
444.5 g/mol |
IUPAC Name |
2-(4-methylphenoxy)-1-[4-[2-(4-phenylphenoxy)acetyl]piperazin-1-yl]ethanone |
InChI |
InChI=1S/C27H28N2O4/c1-21-7-11-24(12-8-21)32-19-26(30)28-15-17-29(18-16-28)27(31)20-33-25-13-9-23(10-14-25)22-5-3-2-4-6-22/h2-14H,15-20H2,1H3 |
InChI Key |
JOLGMYNKCVRXTM-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)OCC(=O)N2CCN(CC2)C(=O)COC3=CC=C(C=C3)C4=CC=CC=C4 |
Canonical SMILES |
CC1=CC=C(C=C1)OCC(=O)N2CCN(CC2)C(=O)COC3=CC=C(C=C3)C4=CC=CC=C4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.